Cas no 1373278-33-1 (Tert-butyl 6-chloro-6-oxohexanoate)

• Product Name: Tert-butyl 6-chloro-6-oxohexanoate
• CAS No: 1373278-33-1
• MF: C₁₀H₁₇ClO₃
• MW: 220.693182706833
• CID: 2127923
• Update Time: 2023-08-03

Tert-butyl 6-chloro-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-chloro-6-oxohexanoate
• Tert-butyl 6-chloro-6-oxohexanoate

• Inchi： 1S/C10H17ClO3/c1-10(2,3)14-9(13)7-5-4-6-8(11)12/h4-7H2,1-3H3
• InChI Key： WOAWOINBCDQVTD-UHFFFAOYSA-N
• SMILES： ClC(CCCCC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 220.087
• Monoisotopic Mass: 220.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4